![molecular formula C9H14ClNO B6181377 4-(aminomethyl)-3,5-dimethylphenol hydrochloride CAS No. 2613385-68-3](/img/no-structure.png)
4-(aminomethyl)-3,5-dimethylphenol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-Aminomethylphenylboronic acid hydrochloride” has a CAS Number of 75705-21-4 and a molecular weight of 187.43 . It is a solid substance stored in dark places under an inert atmosphere at 2-8°C .
Molecular Structure Analysis
The InChI code for “4-Aminomethylphenylboronic acid hydrochloride” is 1S/C7H10BNO2.ClH/c9-5-6-1-3-7(4-2-6)8(10)11;/h1-4,10-11H,5,9H2;1H . The molecular formula is C7H11BClNO2 .Physical And Chemical Properties Analysis
The compound “4-Aminomethylphenylboronic acid hydrochloride” is a yellow solid . Its melting point is reported to be 234.5°C to 237.0°C .Safety and Hazards
The compound “4-Aminomethylphenylboronic acid hydrochloride” is classified as a hazard under the GHS07 category . It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water after handling, and wearing protective gloves/clothing/eye protection/face protection .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(aminomethyl)-3,5-dimethylphenol hydrochloride involves the reaction of 3,5-dimethylphenol with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and acidification with hydrochloric acid.", "Starting Materials": [ "3,5-dimethylphenol", "formaldehyde", "ammonium chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Mix 3,5-dimethylphenol, formaldehyde, and ammonium chloride in a solvent such as ethanol.", "Step 2: Heat the mixture to reflux for several hours.", "Step 3: Cool the mixture and add sodium borohydride slowly with stirring.", "Step 4: Allow the reaction to proceed for several hours.", "Step 5: Acidify the mixture with hydrochloric acid.", "Step 6: Isolate the product by filtration or extraction with a suitable solvent.", "Step 7: Purify the product by recrystallization or chromatography." ] } | |
2613385-68-3 | |
Molecular Formula |
C9H14ClNO |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.